(3-(6-Methylpyridazin-3-yl)phenyl)methanol

• IUPAC Name: [3-(6-methylpyridazin-3-yl)phenyl]methanol
• InChI: InChI=1S/C12H12N2O/c1-9-5-6-12(14-13-9)11-4-2-3-10(7-11)8-15/h2-7,15H,8H2,1H3
• InChI Key: OGQBNWOWGVLUDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)C2=CC=CC(=C2)CO
• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• CAS RN: 1356113-63-7

Description

“(3-(6-Methylpyridazin-3-yl)phenyl)methanol” is a chemical compound with the CAS Number: 1356113-63-7. It has a molecular weight of 200.24. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H12N2O/c1-9-5-6-12(14-13-9)11-4-2-3-10(7-11)8-15/h2-7,15H,8H2,1H3. This indicates that the compound has a pyridazine ring, which is a heterocyclic compound containing two adjacent nitrogen atoms.

Physical And Chemical Properties Analysis

“(3-(6-Methylpyridazin-3-yl)phenyl)methanol” is a powder at room temperature. It has a molecular weight of 200.24.

Scientific Research Applications

Synthesis of 1,2-Oxazines and Related Compounds

The compound "(3-(6-Methylpyridazin-3-yl)phenyl)methanol" can be involved in the synthesis of 1,2-oxazines, 1,2-benzoxazines, and related compounds through the dehydration of dihydro-oxazines. These compounds are significant in various chemical reactions and have potential applications in creating chiral synthons for asymmetric synthesis. The process highlights the importance of oxazinium salts as electrophiles in organic synthesis, offering a pathway to synthesize oxazines and related compounds efficiently (Sainsbury, 1991).

Methanol in Alcoholic Drinks

Though not directly related to "(3-(6-Methylpyridazin-3-yl)phenyl)methanol," research on the tolerable concentration of methanol in alcoholic drinks provides insights into the safety levels of methanol consumption. This study is crucial for public health, establishing safe and toxic doses of methanol, thereby helping regulate its concentration in alcoholic beverages (Paine & Dayan, 2001).

Hydrogen Production from Methanol

The compound's related research into hydrogen production from methanol thermochemical conversion emphasizes the role of methanol as a sustainable energy carrier. This comprehensive review discusses various production pathways of hydrogen from methanol, focusing on catalyst development and reactor technology. It underscores the potential of methanol in contributing to the hydrogen economy, a crucial aspect of sustainable energy strategies (García et al., 2021).

Methanol Synthesis and Oxidation Mechanisms

Research on methanol synthesis highlights its significance as a basic chemical with diverse applications, including its use as a clean-burning fuel. This review covers catalysts, mechanisms, kinetics, and modeling of methanol synthesis and oxidation, offering insights into improving efficiency and selectivity in methanol production processes (Cybulski, 1994).

Methanol Crossover in Fuel Cells

The study of methanol crossover in direct methanol fuel cells (DMFCs) addresses a significant limitation in their efficiency. This work reviews efforts to develop more impermeable polymer electrolytes, contributing to the optimization of DMFCs for various applications (Heinzel & Barragán, 1999).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.